Cas no 88369-84-0 (1H-Indazole, 6-nitro-1-(phenylmethyl)-)

• Product Name: 1H-Indazole, 6-nitro-1-(phenylmethyl)-
• CAS No: 88369-84-0
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 635093
• PubChem ID: 13143694
• Update Time: 2025-04-19

1H-Indazole, 6-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 6-nitro-1-(phenylmethyl)-
• 1-benzyl-6-nitroindazole
• SCHEMBL20775125
• 1-Benzyl-6-nitro-1H-indazole
• DTXSID00521508
• 88369-84-0

• Inchi： 1S/C14H11N3O2/c18-17(19)13-7-6-12-9-15-16(14(12)8-13)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： GYDOXOPZGJQRID-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C=NN(CC3C=CC=CC=3)C=2C=1)=O

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų